Cas no 2228060-65-7 ((1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2228060-65-7
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 5767433
• PubChem ID: 165972623
• Update Time: 2025-11-07

(1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-2006446
• (1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol
• 2228060-65-7

• Inchi： 1S/C11H11F3O/c12-11(13,14)10(15)9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10,15H,5-6H2/t9?,10-/m1/s1
• InChI Key： QYJZKDRRNIXXGV-QVDQXJPCSA-N
• SMILES： FC([C@@H](C1C2C=CC=CC=2CC1)O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228060-65-7)

(1R)-1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-ol is a chiral fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 2,3-dihydro-1H-indene core and trifluoroethyl group, make it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 2228060-65-7 ensures precise identification in chemical databases, catering to researchers exploring asymmetric synthesis or fluorine-containing drug candidates.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated building blocks, driven by their ability to enhance metabolic stability and bioavailability. This aligns with searches for "trifluoroethanol derivatives in drug discovery" or "chiral indane-based synthons," reflecting industry interest. The compound's (1R)-stereochemistry is particularly relevant for enantioselective catalysis, a hot topic in green chemistry forums.

From a synthetic perspective, 2228060-65-7 exemplifies the strategic incorporation of fluorine atoms to modulate lipophilicity—a technique frequently queried as "how does fluorine affect drug polarity?" Analytical characterization via NMR and HPLC chiral separation confirms its high purity, addressing common quality concerns in pharmaceutical intermediates procurement.

Environmental considerations are also addressed through the compound's potential for low-bioaccumulation design, responding to searches about "sustainable fluorochemicals." Its indenyl moiety offers π-stacking capabilities, making it a candidate for OLED materials research—another trending interdisciplinary application.

Regulatory compliance is ensured through proper documentation of CAS 2228060-65-7, meeting REACH and FDA guidelines for research chemicals. The compound's stability under GMP conditions makes it suitable for scale-up processes, answering frequent queries about "transitioning from lab-scale to production" in specialty chemical forums.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, areas generating substantial academic interest. The 2,2,2-trifluoroethan-1-ol segment could serve as a hydrogen bond donor in crystal engineering, connecting to materials science applications.